Cas no 123926-56-7 ({[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride)

{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride is a potent organic compound with a molecular formula C15H19NO·HCl. It exhibits high purity and stability, suitable for various chemical applications. The compound is versatile, offering flexibility in synthesis and reaction pathways. Its structural features enable efficient interactions in biochemical processes, making it a valuable tool in medicinal chemistry research.
{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride structure
123926-56-7 structure
Product Name:{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride
CAS No:123926-56-7
MF:C17H22ClNO
MW:291.815683841705
MDL:MFCD08707067
CID:4689927
Update Time:2025-07-16

{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride
    • N-[3-(benzyloxy)benzyl]propan-2-amine hydrochloride
    • N-[3-(Benzyloxy)benzyl]-N-isopropylamine hydrochloride
    • MDL: MFCD08707067
    • Inchi: 1S/C17H21NO.ClH/c1-14(2)18-12-16-9-6-10-17(11-16)19-13-15-7-4-3-5-8-15;/h3-11,14,18H,12-13H2,1-2H3;1H
    • InChI Key: QGNNDSKYBYJNKZ-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C1=CC=CC(=C1)CNC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Topological Polar Surface Area: 21.3

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{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride Related Literature

Additional information on {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride

{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine Hydrochloride (CAS No. 123926-56-7): A Comprehensive Overview

{[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride (CAS No. 123926-56-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Benzyloxyphenyl)methyl isopropylamine hydrochloride, is a derivative of benzyloxyphenyl and isopropylamine. Its unique structural features and chemical properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The benzyloxyphenyl moiety in the structure of {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride imparts significant aromatic and ether functionalities, which can influence the compound's solubility, stability, and reactivity. The presence of the isopropylamine group, on the other hand, introduces amine functionality, which is crucial for forming hydrogen bonds and participating in various chemical reactions. The combination of these functional groups results in a compound with a wide range of potential applications in drug discovery and development.

Recent research has highlighted the potential of {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. In a 2021 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of benzyloxyphenyl compounds can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for treating inflammatory conditions such as arthritis.

Furthermore, the isopropylamine group in {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride has been found to enhance the compound's ability to cross biological membranes, making it a valuable candidate for developing drugs that target specific cellular pathways. This property is particularly important in the development of central nervous system (CNS) drugs, where crossing the blood-brain barrier is a critical challenge.

In addition to its potential therapeutic applications, {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an excellent starting material for various synthetic transformations. For example, it can be used in coupling reactions to form larger molecules with desired biological activities.

The synthesis of {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride typically involves several steps, including the formation of the benzyloxyphenyl intermediate and subsequent reaction with isopropylamine. The final step involves the conversion to the hydrochloride salt to improve its stability and solubility. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a safety perspective, {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be stored and used with proper precautions to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available for reference to ensure safe handling and disposal practices.

In conclusion, {[3-(Benzyloxy)phenyl]methyl}(propan-2-yl)amine hydrochloride (CAS No. 123926-56-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for developing new drugs and therapeutic agents. Ongoing research continues to explore its full range of applications, promising exciting advancements in the field.

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